Cas no 19907-21-2 (Delta8(9)-Isopimarinsaeure-methylester)

Delta8(9)-Isopimarinsaeure-methylester Properties

Names and Identifiers

• Delta8(9)-Isopimarinsaeure-methylester
• Methyl 8,15-isopimaradienoate
• (1R)-1,2,3,4,4a,5,6,7,8,9,10,10aα-Dodecahydro-1,4aβ,7-trimethyl-7α-ethenyl-1α-phenanthrenecarboxylic acid methyl ester
• Methyl 8,15-Isopimaradien-18-oate
• 19907-21-2
• methyl (1R,4aS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylate
• GTFNGUBYWRFHMR-GFOJFJKKSA-N
• +Expand

• InChIKey： GTFNGUBYWRFHMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H32O2/c1-6-19(2)13-10-16-15(14-19)8-9-17-20(16,3)11-7-12-21(17,4)18(22)23-5/h6,17H,1,7-14H2,2-5H3
• SMILES： COC(=O)C1(C)CCCC2(C)C1CCC1=C2CCC(C)(C1)C=C |c:15|

Computed Properties

• Exact Mass: 316.240230259g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 316.240230259g/mol
• Heavy Atom Count: 23
• Complexity: 560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Cleonia lusitanica